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HPE 5945 Connectivity Troubleshooting Center
This technical support center provides troubleshooting guides and frequently asked questions

to help researchers, scientists, and drug development professionals diagnose and resolve

connectivity problems on an HPE 5945 switch.

Troubleshooting Guides
This section offers step-by-step guidance for common connectivity issues.

General Connectivity Troubleshooting
Question: What is a systematic approach to troubleshooting a physical link connectivity issue

on an HPE 5945 switch?

Answer:

A systematic approach to troubleshooting physical link connectivity ensures all potential causes

are investigated. The following workflow can be used to diagnose and resolve these issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1669747?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Connectivity Issue Reported

Phase 1: Physical Layer Investigation

Phase 2: Data Link Layer & Configuration Verification

Phase 3: Advanced Diagnostics

Resolution

Issue Reported

1. Check Physical Cabling
- Is the cable securely connected?

- Is it the correct cable type?
- Have you tried a different cable?

2. Inspect Transceiver Module (SFP/QSFP)
- Is it a supported module?

- Is it seated correctly?
- Does 'display transceiver interface' show errors?

Cable OK

Issue Resolved

Cable Faulty

3. Verify Port Status
- Use 'display interface brief'.

- Is the port state 'UP'?
- Is the line protocol state 'UP'?

Transceiver OK

Transceiver Faulty

Port is DOWN

4. Check VLAN Configuration
- Is the port in the correct VLAN?

- Is the VLAN active on both ends?

Port is UP

5. Investigate Spanning Tree
- Is STP blocking the port?

- Use 'display stp brief' to check port state.

VLAN OK

VLAN Misconfigured

6. Verify Link Aggregation (if applicable)
- Are LACP negotiations successful?

- Are member ports consistent?

STP OK

STP Issue

7. Review Interface Configuration
- Check for speed/duplex mismatches.

- Look for err-disable states.

LACP OK

LACP Issue

8. Examine Logs
- Use 'display logbuffer'.

- Look for flaps, errors, or other relevant messages.

Config OK

Config Error
9. Analyze Interface Counters

- Use 'display interface'.
- Check for input/output errors, CRC errors, or packet drops.

Logs Checked

10. Investigate Remote Device
- Repeat checks on the connected device.
- Is the remote configuration compatible?

No Errors

Interface Errors

Remote OKRemote Device Issue

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting connectivity.
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FAQs
A list of frequently asked questions regarding connectivity issues on the HPE 5945.

Question: How do I check the status of an interface on the HPE 5945?

Answer: You can use the display interface brief command to get a summary of the status of all

interfaces. To get detailed information for a specific interface, use the display interface

command. For instance, to check HundredGigE 1/0/1, you would use display interface

HundredGigE1/0/1.[1]

Question: What could be the cause of an interface repeatedly going up and down (flapping)?

Answer: Interface flapping can be caused by several factors:

Faulty Cables or Transceivers: A common cause of link flapping is a bad cable or a

malfunctioning SFP/QSFP module.

Speed and Duplex Mismatches: If the speed and duplex settings are not consistent between

the connected devices, it can lead to link instability. Some interfaces, like SFP28 ports on

certain modules, may not support auto-negotiation, requiring manual configuration of speed

and duplex.[2]

Spanning Tree Protocol (STP) Issues: A misconfigured STP can cause ports to enter a

blocking state unexpectedly.

IRF (Intelligent Resilient Framework) Problems: In an IRF stack, link flapping on an IRF port

can indicate a problem with the IRF link itself.[3]

Power Issues: Insufficient power to the switch or connected device can sometimes manifest

as flapping interfaces.

Question: My switch is reporting MAC flaps. What does this mean and how can I troubleshoot

it?

Answer: A MAC flap occurs when the switch learns the same MAC address on two different

interfaces, causing it to repeatedly update its MAC address table. This can be a sign of a layer

2 loop in your network. However, in an IRF setup using BFD MAD (Multi-Active Detection) with
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management ports, MAC flapping on an intermediate device is expected behavior when the

IRF stack splits if irf mac-address persistent always is configured.[4] If you are not using this

specific IRF configuration, you should investigate your network for loops.

Question: I've connected my HPE 5945 to another switch, but the link won't come up. What

should I check?

Answer: When connecting to another switch, especially a different model, ensure the following:

Speed and Duplex Compatibility: Verify that both switches are configured to operate at the

same speed and duplex mode. For SFP28 ports on the HPE 5945, you may need to

manually configure the speed and duplex settings as they may not support autonegotiation.

[2]

Transceiver Compatibility: Ensure the transceivers used are compatible with both switches.

VLAN and Trunking Configuration: Check that the VLAN and trunking configurations are

consistent on both ends of the link.

Question: How can I diagnose potential packet loss on my HPE 5945?

Answer: To diagnose packet loss, you can use the following commands:

display interface : This command will show you detailed interface statistics, including input

and output errors, CRC errors, and discards.

display qos queue-statistics interface : This can provide statistics on packets in different QoS

queues, which can help identify if a specific class of traffic is being dropped.

Network Quality Analyzer (NQA): For more advanced testing, you can configure NQA to

send probes to a destination and measure packet loss, latency, and jitter.[5][6]

Experimental Protocols: Detailed Methodologies
Protocol 1: Verifying Interface Status and Counters

Objective: To check the physical and line protocol status of an interface and to inspect for

any error counters.
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Procedure: a. Access the switch's command-line interface (CLI).[7] b. Execute the command:

display interface [interface-type interface-number]

Example: display interface HundredGigE1/0/4[1] c. Analysis:
Check the "Current state" and "Line protocol state". Both should be "UP".[1] If the state is
"DOWN", investigate the physical layer (cabling, transceivers).
Examine the input and output counters. A high number of "Input errors," "CRC," or "Output
errors" can indicate a physical layer problem or a duplex mismatch.

Protocol 2: Checking for MAC Address Flapping

Objective: To identify if a MAC address is rapidly moving between different ports.

Procedure: a. Access the switch's CLI. b. Execute the command: display mac-address

flapping c. Analysis:

The output will show the flapping MAC address, the VLAN it belongs to, and the ports
between which it is flapping.
If flapping is detected, investigate the connected devices on the identified ports for a
potential network loop.
Note that MAC flapping can be expected behavior in certain IRF split scenarios.[4]

Data Presentation: Key Diagnostic Commands and
Output
The following table summarizes essential display commands for troubleshooting connectivity

on the HPE 5945.
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Command Purpose Key Information Provided

display interface brief
Provides a summary of the

status of all interfaces.

Interface name, link state

(Up/Down), speed, duplex.

display interface
Shows detailed information for

a specific interface.

Status, protocol state,

input/output rates, error

counters (CRC, giants, etc.).[1]

display transceiver interface

Displays information about the

transceiver module in a

specific interface.

Transceiver type, wavelength,

transfer distance, diagnostic

information (temperature,

voltage, Tx/Rx power).

display logbuffer
Shows the contents of the log

buffer.

System events, including

interface up/down transitions,

errors, and warnings.

display stp brief

Provides a summary of the

Spanning Tree Protocol status

for all ports.

Port state (forwarding,

blocking), role, and priority.

display link-aggregation

summary

Shows a summary of all link

aggregation groups.

Aggregation group number,

working mode (static/dynamic),

and status of member ports.

display mac-address
Displays the MAC address

table.

MAC address, VLAN ID,

associated port, and status

(learned, static).

display irf
Shows the status of the IRF

stack.

Member ID, role

(master/standby), priority, and

IRF port status.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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